Cas no 3985-20-4 (1-Butanol, 3-methyl-,1,1'-(hydrogen phosphate))

1-Butanol, 3-methyl-,1,1'-(hydrogen phosphate) Properties

Names and Identifiers

• 1-Butanol, 3-methyl-,1,1'-(hydrogen phosphate)
• Diisoamyl phosphate
• diisoamylphosphoric acid
• Diisoamylphosphorsaeure
• Diisopentyl-hydrogenphosphat
• Di-isopentyl-phosphorsaeure
• phosphoric acid bis-(3-methyl-butyl) ester
• phosphoric acid diisopentyl ester
• Phosphorsaeure-diisopentylester
• 1-Butanol,3-methyl-, hydrogen phosphate (9CI)
• Isopentyl alcohol, hydrogen phosphate(8CI)
• Isopentyl phosphate ((C5H11O)2(HO)PO) (6CI,7CI)
• Diisopentyl phosphate
• Phosphoric acid diisoamyl ester
• SCHEMBL1173655
• di-isoamylphosphoric acid
• NS00132717
• DTXSID601335755
• CS-0452085
• 3985-20-4
• Diisopentyl hydrogen phosphate
• Di-iso-amyl phosphate
• PYKHKJJMHQLJOH-UHFFFAOYSA-N
• +Expand

• MDL： MFCD00048366
• InChIKey： PYKHKJJMHQLJOH-UHFFFAOYSA-N
• Inchi： 1S/C10H23O4P/c1-9(2)5-7-13-15(11,12)14-8-6-10(3)4/h9-10H,5-8H2,1-4H3,(H,11,12)/p-1
• SMILES： CC(C)CCOP(=O)(O)OCCC(C)C

Computed Properties

• Exact Mass: 238.13300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 238.13339621g/mol
• Heavy Atom Count: 15
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• LogP: 3.21220
• PSA: 65.57000
• Boiling Point: 298.9±23.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 134.6±22.6 °C
• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3